Thicket-like PbTe microstructures built up of plentiful nanoflakes: a facile preparation, characterization and influencing factors

CrystEngComm Pub Date: 2010-12-15 DOI: 10.1039/C0CE00627K

Abstract

In this paper, we report a facile electrochemical deposition route for preparation of thicket-like lead telluride (PbTe) microstructures built up of plentiful nanoflakes. PbTe was potentiostatically electrodeposited on Cu substrates from an aqueous system containing Pb(NO3)2 and Na2TeO3 in the presence of proper amounts of disodium salt of ethylendiaminetetraacetic acid (EDTA·2Na) and tartaric acid. The phase and morphology of the as-prepared product were characterized by means of powder X-ray diffraction (XRD), energy dispersive spectrometry (EDS), (high resolution) transmission electron microscopy (HR/TEM), and scanning electron microscopy (SEM). Some factors influencing the formation of thicket-like PbTe microstructures were systematically investigated, including the deposition time and potential, the molar ratio of EDTA/tartaric acid, the original amounts and sources of Pb2+ ions. Experiments showed that the molar ratio of EDTA/tartaric acid, the deposition time and potential could markedly affect the morphology of the final product.

Graphical abstract: Thicket-like PbTe microstructures built up of plentiful nanoflakes: a facile preparation, characterization and influencing factors
Thicket-like PbTe microstructures built up of plentiful nanoflakes: a facile preparation, characterization and influencing factors
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CrystEngComm
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